Cas no 2703772-78-3 (3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid)

3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid is a specialized organic compound featuring a benzoic acid core substituted with a trifluoromethyl group and a 2,4-dioxo-1,3-diazinane moiety. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the diazinane ring contributes to hydrogen-bonding interactions, potentially improving binding affinity in target applications. Its well-defined molecular architecture allows for precise modifications in drug discovery, particularly in the development of enzyme inhibitors or bioactive intermediates. The compound’s high purity and consistent performance make it suitable for rigorous synthetic and mechanistic studies.
3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid structure
2703772-78-3 structure
Product Name:3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
CAS No:2703772-78-3
MF:C12H9F3N2O4
MW:302.206073522568
CID:5616002
PubChem ID:165944666
Update Time:2025-05-21

3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-33342117
    • 2703772-78-3
    • 3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
    • 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
    • Inchi: 1S/C12H9F3N2O4/c13-12(14,15)7-2-1-6(10(19)20)5-8(7)17-4-3-9(18)16-11(17)21/h1-2,5H,3-4H2,(H,19,20)(H,16,18,21)
    • InChI Key: GWZUCGQWZHNLAA-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)O)=CC=1N1C(NC(CC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 302.05144126g/mol
  • Monoisotopic Mass: 302.05144126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 86.7Ų

3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33342117-0.05g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
0.05g
$252.0 2025-03-18
Enamine
EN300-33342117-0.1g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
0.1g
$376.0 2025-03-18
Enamine
EN300-33342117-0.25g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
0.25g
$538.0 2025-03-18
Enamine
EN300-33342117-0.5g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
0.5g
$847.0 2025-03-18
Enamine
EN300-33342117-1g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 93%
1g
$1086.0 2023-09-04
Enamine
EN300-33342117-2.5g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
2.5g
$2127.0 2025-03-18
Enamine
EN300-33342117-5g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 93%
5g
$3147.0 2023-09-04
Enamine
EN300-33342117-10g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 93%
10g
$4667.0 2023-09-04
Enamine
EN300-33342117-1.0g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
1.0g
$1086.0 2025-03-18
Enamine
EN300-33342117-5.0g
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid
2703772-78-3 95.0%
5.0g
$3147.0 2025-03-18

Additional information on 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid

Introduction to 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 2703772-78-3)

3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid, with the CAS number 2703772-78-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a diazine ring, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid is particularly noteworthy. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for drug development. The diazine ring, on the other hand, provides additional functional groups that can be modified to optimize the compound's pharmacological properties.

Recent studies have explored the potential of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial enzymes responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for developing new anticancer drugs.

The pharmacokinetic properties of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 3-(2,4-Dioxo-1,3-diazinan-1-yl)-4-(trifluoromethyl)benzoic acid (CAS No. 2703772-78-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing new drugs to treat inflammatory diseases and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.